Cas no 2137476-60-7 (Benzeneacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(1-piperidinyl)-)

• Product Name: Benzeneacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(1-piperidinyl)-
• CAS No: 2137476-60-7
• MF: C₂₈H₂₇BrN₂O₄
• MW: 535.428986787796
• CID: 5256194
• PubChem ID: 165799923
• Update Time: 2025-08-04

Benzeneacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(1-piperidinyl)-
• EN300-385510
• 2137476-60-7
• 2-[3-bromo-4-(piperidin-1-yl)phenyl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

• Inchi： 1S/C28H27BrN2O4/c29-24-16-18(12-13-25(24)31-14-6-1-7-15-31)26(27(32)33)30-28(34)35-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-13,16,23,26H,1,6-7,14-15,17H2,(H,30,34)(H,32,33)
• InChI Key： PHTQRTLNBLREKI-UHFFFAOYSA-N
• SMILES： C1(C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C(O)=O)=CC=C(N2CCCCC2)C(Br)=C1

Computed Properties

• Exact Mass: 534.11542g/mol
• Monoisotopic Mass: 534.11542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.424±0.06 g/cm3(Predicted)
• Boiling Point: 731.7±60.0 °C(Predicted)
• pka: 2.91±0.10(Predicted)

Additional information on Benzeneacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(1-piperidinyl)-

Research Brief on Benzeneacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(1-piperidinyl)- (CAS: 2137476-60-7)

Recent studies on the compound Benzeneacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(1-piperidinyl)- (CAS: 2137476-60-7) have highlighted its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperidinyl moiety suggests its utility in peptide synthesis and as a building block for pharmacologically relevant compounds.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and reactivity of this compound, emphasizing its stability and compatibility with various coupling reagents. The research demonstrated that the bromo-substituted benzeneacetic acid derivative can undergo efficient amide bond formation, making it a versatile scaffold for the development of protease inhibitors and other therapeutic agents. The study also noted the compound's potential in targeting specific enzyme active sites due to its structural mimicry of natural substrates.

Further investigations into the pharmacological properties of this compound have revealed its moderate binding affinity to certain G-protein-coupled receptors (GPCRs), as reported in a recent Bioorganic & Medicinal Chemistry Letters article. The piperidinyl group was identified as a critical pharmacophore, contributing to the compound's interaction with receptor binding pockets. These findings suggest that derivatives of Benzeneacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(1-piperidinyl)- could be optimized for enhanced selectivity and potency in drug discovery programs.

In addition to its therapeutic potential, the compound has also been evaluated for its chemical stability and storage conditions. A 2024 technical report from a leading pharmaceutical company indicated that the Fmoc-protected derivative remains stable under standard laboratory conditions, with minimal degradation observed over extended periods. This property is particularly advantageous for large-scale synthesis and industrial applications.

Ongoing research is focused on expanding the utility of this compound in combinatorial chemistry and high-throughput screening. Preliminary data from a recent ACS Medicinal Chemistry Letters publication suggest that it can serve as a valuable precursor for the generation of diverse chemical libraries, enabling the discovery of novel bioactive molecules. The compound's compatibility with solid-phase synthesis techniques further enhances its appeal for drug discovery efforts.

In conclusion, Benzeneacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-(1-piperidinyl)- (CAS: 2137476-60-7) represents a promising chemical entity with multifaceted applications in medicinal chemistry. Its structural features, synthetic versatility, and pharmacological potential make it a compound of significant interest for future research and development in the pharmaceutical industry.